Cas no 1804782-86-2 (3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804782-86-2
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4838421
• Update Time: 2025-10-22

3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N2O4/c1-4-5(17-8(9,10)11)3-12-7(13(14)15)6(4)16-2/h3H,1-2H3
• InChI Key： GFUMHXYMABKBMJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1C)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 77.2

Additional information on 3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804782-86-2)

3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804782-86-2) is a specialized nitro-substituted pyridine derivative with a unique structural configuration. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its trifluoromethoxy and nitro functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and bioactive intermediates.

The molecular structure of 3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine features a pyridine ring substituted with a methoxy group at the 3-position, a methyl group at the 4-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 5-position. This arrangement enhances its electron-withdrawing properties, making it a valuable building block in heterocyclic chemistry. Recent studies highlight its utility in catalysis and material science, aligning with the growing demand for sustainable chemical synthesis.

In the context of green chemistry, CAS No. 1804782-86-2 has been investigated for its potential in environmentally friendly processes. The trifluoromethoxy moiety is particularly noteworthy, as it often improves metabolic stability and lipophilicity in bioactive compounds. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles.

From a synthetic perspective, 3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine is often synthesized via nitration reactions or nucleophilic aromatic substitution. Its nitro group can be further reduced to an amine, enabling diversification into other pharmacophores. This flexibility makes it a sought-after intermediate in medicinal chemistry, especially for projects involving kinase inhibitors or antimicrobial agents.

The compound's relevance extends to agrochemical innovation, where its structural motifs are explored for crop protection applications. With increasing global focus on food security and sustainable agriculture, derivatives of nitro-substituted pyridines are being evaluated for their pesticidal activity and low environmental impact. This positions CAS No. 1804782-86-2 as a compound of interest for next-generation agrochemicals.

Analytical characterization of 3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with quality control standards, a critical factor for industries prioritizing regulatory compliance and safety. The compound's stability under various conditions is also a key research area, particularly for formulation scientists.

In summary, 3-Methoxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804782-86-2) represents a versatile nitroheterocycle with broad applicability across life sciences and material engineering. Its unique combination of substituents offers opportunities for innovation in drug design, catalysis, and sustainable chemistry, making it a compound worth monitoring in scientific literature and patent filings.